Cas no 857521-74-5 (5-(pyridin-3-yl)-1,3-oxazole-2-carboxylic acid)

5-(pyridin-3-yl)-1,3-oxazole-2-carboxylic acid structure
857521-74-5 structure
Product Name:5-(pyridin-3-yl)-1,3-oxazole-2-carboxylic acid
CAS No:857521-74-5
MF:C9H6N2O3
MW:190.15554189682
MDL:MFCD07375672
CID:1088503
PubChem ID:53408327
Update Time:2025-04-20

5-(pyridin-3-yl)-1,3-oxazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-(Pyridin-3-yl)oxazole-2-carboxylic acid
    • 5-(3-Pyridinyl)-2-oxazolecarboxylic Acid
    • 5-pyridin-3-yl-1,3-oxazole-2-carboxylic acid
    • 5-Pyridin-3-yl-oxazole-2-carboxylic acid
    • 5-(pyridin-3-yl)-1,3-oxazole-2-carboxylic acid
    • 5-(Pyridin-3-yl)oxazole-2-carboxylicacid
    • EN300-8580420
    • DTXSID10696216
    • FT-0745197
    • SCHEMBL2724813
    • AKOS006284113
    • CS-0456453
    • 857521-74-5
    • DB-076437
    • MDL: MFCD07375672
    • Inchi: 1S/C9H6N2O3/c12-9(13)8-11-5-7(14-8)6-2-1-3-10-4-6/h1-5H,(H,12,13)
    • InChI Key: ZEKMJOJELHQXED-UHFFFAOYSA-N
    • SMILES: O1C(C(=O)O)=NC=C1C1C=NC=CC=1

Computed Properties

  • Exact Mass: 190.038
  • Monoisotopic Mass: 190.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 222
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 76.2Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 445.1±37.0 °C at 760 mmHg
  • Flash Point: 223.0±26.5 °C
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

5-(pyridin-3-yl)-1,3-oxazole-2-carboxylic acid Security Information

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